Cas no 1805758-65-9 (Ethyl 2-(3-bromopropanoyl)-4-(trifluoromethoxy)benzoate)

• Product Name: Ethyl 2-(3-bromopropanoyl)-4-(trifluoromethoxy)benzoate
• CAS No: 1805758-65-9
• MF: C₁₃H₁₂BrF₃O₄
• MW: 369.131194114685
• CID: 4959728
• Update Time: 2025-08-03

Ethyl 2-(3-bromopropanoyl)-4-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(3-bromopropanoyl)-4-(trifluoromethoxy)benzoate

• Inchi： 1S/C13H12BrF3O4/c1-2-20-12(19)9-4-3-8(21-13(15,16)17)7-10(9)11(18)5-6-14/h3-4,7H,2,5-6H2,1H3
• InChI Key： UECKWGVAMAUKTH-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=C(C=CC=1C(=O)OCC)OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 373
• XLogP3: 3.7
• Topological Polar Surface Area: 52.6

Additional information on Ethyl 2-(3-bromopropanoyl)-4-(trifluoromethoxy)benzoate

Ethyl 2-(3-bromopropanoyl)-4-(trifluoromethoxy)benzoate (CAS No. 1805758-65-9): A Comprehensive Overview

Ethyl 2-(3-bromopropanoyl)-4-(trifluoromethoxy)benzoate, identified by its CAS number 1805758-65-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, including a brominated propanoyl side chain and a trifluoromethoxy substituent on the benzene ring, exhibits promising potential in various biological and chemical applications.

The synthesis and characterization of Ethyl 2-(3-bromopropanoyl)-4-(trifluoromethoxy)benzoate involve sophisticated organic reaction pathways, typically involving the condensation of appropriately substituted benzoic acids with brominated propanoic acid derivatives. The presence of the trifluoromethoxy group enhances the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for further derivatization and development into pharmacologically active agents.

In recent years, there has been a surge in research focused on identifying novel compounds with enhanced binding affinity and selectivity for biological targets. The structural motifs present in Ethyl 2-(3-bromopropanoyl)-4-(trifluoromethoxy)benzoate align well with this trend, as they provide multiple sites for interaction with biological receptors. Specifically, the bromine atom in the side chain can serve as a handle for further functionalization via cross-coupling reactions, while the trifluoromethoxy group can modulate electronic properties and improve solubility profiles.

One of the most compelling aspects of this compound is its potential application in the development of therapeutic agents targeting neurological disorders. Preliminary studies have suggested that derivatives of Ethyl 2-(3-bromopropanoyl)-4-(trifluoromethoxy)benzoate may exhibit inhibitory effects on enzymes involved in neuroinflammation and oxidative stress. These findings are particularly relevant given the increasing prevalence of neurodegenerative diseases such as Alzheimer's and Parkinson's, where modulating such pathways could lead to novel treatment strategies.

The role of fluorine-containing moieties in pharmaceuticals cannot be overstated. The introduction of fluorine atoms into organic molecules often leads to improved pharmacokinetic properties, including enhanced bioavailability and prolonged half-life. In the case of Ethyl 2-(3-bromopropanoyl)-4-(trifluoromethoxy)benzoate, the trifluoromethoxy group not only contributes to these benefits but also influences electronic effects that can fine-tune receptor binding interactions. This dual functionality makes it a versatile scaffold for medicinal chemists seeking to develop next-generation therapeutics.

Moreover, the synthesis of analogs based on Ethyl 2-(3-bromopropanoyl)-4-(trifluoromethoxy)benzoate has opened up new avenues for exploring structure-activity relationships (SAR). By systematically varying substituents on the benzene ring or the propanoyl side chain, researchers can gain insights into how different functional groups influence biological activity. Such SAR studies are crucial for optimizing lead compounds and guiding the design of more effective drugs.

The chemical reactivity of Ethyl 2-(3-bromopropanoyl)-4-(trifluoromethoxy)benzoate also makes it a valuable intermediate in synthetic chemistry. The presence of both an ester group and a bromine atom provides multiple opportunities for further derivatization. For instance, the ester can be hydrolyzed or transesterified to introduce different polar functionalities, while the bromine can be displaced through nucleophilic aromatic substitution or cross-coupling reactions with organometallic reagents.

In conclusion, Ethyl 2-(3-bromopropanoyl)-4-(trifluoromethoxy)benzoate (CAS No. 1805758-65-9) represents a promising compound with diverse applications in pharmaceutical research. Its unique structural features, including the brominated propanoyl side chain and the trifluoromethoxy substituent, make it an ideal candidate for further development into biologically active molecules. As research continues to uncover new therapeutic targets and synthetic strategies, compounds like this are poised to play a pivotal role in advancing drug discovery and development.